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Abstract

Chlorinated paraffins (CPs) are a complex class of industrial chemicals used for a wide range
of applications, including as secondary plasticizers, flame retardants, and extreme pressure
additives in lubricants. "Cereclor™" is a prominent trade name, formerly of Imperial Chemical
Industries (ICI) and now INEOS, for a specific line of CPs. While chemically indistinct from
other chlorinated paraffins at a fundamental level, the Cereclor™ brand signifies a range of
specific, quality-controlled formulations tailored for distinct industrial purposes. This technical
guide elucidates the key distinctions by comparing the physicochemical properties of specific
Cereclor™ grades to the broader categories of chlorinated paraffins, detailing the analytical
methodologies for their characterization, and summarizing their toxicological and regulatory
profiles.

Introduction to Chlorinated Paraffins

Chlorinated paraffins are complex mixtures of polychlorinated n-alkanes, produced by the
chlorination of paraffin fractions derived from petroleum.[1] The properties of a given CP
mixture are defined by two primary factors: the carbon chain length of the paraffin feedstock
and the degree of chlorination by weight.[1]

Based on carbon chain length, CPs are categorized into three main groups:
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e Short-Chain Chlorinated Paraffins (SCCPs): C10—C13 alkanes
e Medium-Chain Chlorinated Paraffins (MCCPs): C14—C17 alkanes
e Long-Chain Chlorinated Paraffins (LCCPs): C1s—Cso0 (and higher) alkanes[1][2]

The chlorine content typically ranges from 30% to over 70% by weight.[1] These two factors—
chain length and chlorination degree—dictate the final physical state (from mobile liquids to
waxy solids), viscosity, density, and performance characteristics of the product.[1]

Cereclor™ is the trade name for a range of medium-chain and long-chain chlorinated paraffins
manufactured to specific standards.[3] The primary distinction, therefore, is not one of unique
chemistry but of brand, specific formulation, and guaranteed performance characteristics for
targeted applications. A specific grade, such as Cereclor™ S52, represents a defined MCCP
with a controlled chlorine content and viscosity profile.[4]
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Chlorinated Paraffins (CPs)
(CXH(2x+2—y)C|v)
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Short-Chain (SCCPs) Long-Chain (LCCPs) Medium-Chain (MCCPSs)
C10-C13 C>17 C14-Ca17

Cereclor™ Grades
(Mainly MCCP & LCCP)

Sample Preparation Instrumental Analysis

1. Homogenized 2. Solvent Extraction 3. Multi-layer Silica Cleanup 4. Concentrate to Final Volume [ 5. GC-ECNI-HRMS 6. Data Processing Result:
sample (0.5-1g) (Hexane/DCM, Ultrasonication) (Acidic Silica) (e.g., 200,L in Cyclohexane) Analysis (Deconvolution & Quantification) CP Concentration & Profile
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Physicochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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